1-(3,4-Dihydroxyphenyl)-2-(3-ethyl-1H-pyrazol-1-yl)ethanone hydrochloride
1-(3,4-Dihydroxyphenyl)-2-(3-ethyl-1H-pyrazol-1-yl)ethanone hydrochloride
Alkaline phosphatases catalyze the hydrolysis of phosphate groups from many types of molecules, including nucleotides, proteins, and alkaloids. Three isozymes of alkaline phosphatases have been identified in humans, two of which are tissue-specific placental alkaline phosphatase (PLAP), intestinal alkaline phosphatase (IAP), and tissue non-specific alkaline phosphatase (TNAP). While the biological function of PLAP is unknown, PLAP-like enzymes have been detected in the serum of patients with primary testicular tumors and other cancers. ML-095 is an inhibitor of PLAP (IC50 = 3.7 μM) that demonstrates high selectivity against the related alkaline phosphatases, TNAP and IAP (IC50s > 100 μM).
Brand Name:
Vulcanchem
CAS No.:
1135318-57-8
VCID:
VC21183839
InChI:
InChI=1S/C13H14N2O3.ClH/c1-2-13-14-5-6-15(13)8-12(18)9-3-4-10(16)11(17)7-9;/h3-7,16-17H,2,8H2,1H3;1H
SMILES:
CCC1=NC=CN1CC(=O)C2=CC(=C(C=C2)O)O.Cl
Molecular Formula:
C13H15ClN2O3
Molecular Weight:
282.72 g/mol
1-(3,4-Dihydroxyphenyl)-2-(3-ethyl-1H-pyrazol-1-yl)ethanone hydrochloride
CAS No.: 1135318-57-8
Cat. No.: VC21183839
Molecular Formula: C13H15ClN2O3
Molecular Weight: 282.72 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alkaline phosphatases catalyze the hydrolysis of phosphate groups from many types of molecules, including nucleotides, proteins, and alkaloids. Three isozymes of alkaline phosphatases have been identified in humans, two of which are tissue-specific placental alkaline phosphatase (PLAP), intestinal alkaline phosphatase (IAP), and tissue non-specific alkaline phosphatase (TNAP). While the biological function of PLAP is unknown, PLAP-like enzymes have been detected in the serum of patients with primary testicular tumors and other cancers. ML-095 is an inhibitor of PLAP (IC50 = 3.7 μM) that demonstrates high selectivity against the related alkaline phosphatases, TNAP and IAP (IC50s > 100 μM). |
|---|---|
| CAS No. | 1135318-57-8 |
| Molecular Formula | C13H15ClN2O3 |
| Molecular Weight | 282.72 g/mol |
| IUPAC Name | 1-(3,4-dihydroxyphenyl)-2-(2-ethylimidazol-1-yl)ethanone;hydrochloride |
| Standard InChI | InChI=1S/C13H14N2O3.ClH/c1-2-13-14-5-6-15(13)8-12(18)9-3-4-10(16)11(17)7-9;/h3-7,16-17H,2,8H2,1H3;1H |
| Standard InChI Key | VTSPJLHFXSMCCC-UHFFFAOYSA-N |
| SMILES | CCC1=NC=CN1CC(=O)C2=CC(=C(C=C2)O)O.Cl |
| Canonical SMILES | CCC1=NC=CN1CC(=O)C2=CC(=C(C=C2)O)O.Cl |
| Appearance | Assay:≥98%A crystalline solid |
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